Cas no 333987-80-7 (4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride)

• Product Name: 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride
• CAS No: 333987-80-7
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6075915
• PubChem ID: 18539099
• Update Time: 2025-06-08

4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37334973
• SCHEMBL4772777
• 333987-80-7
• 4-{4-[(piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride
• 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride

• Inchi： 1S/C17H24N2O2.ClH/c20-17(19-9-11-21-12-10-19)16-3-1-14(2-4-16)13-15-5-7-18-8-6-15;/h1-4,15,18H,5-13H2;1H
• InChI Key： AHQCKVMVRQBVIB-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C(C2C=CC(=CC=2)CC2CCNCC2)=O)CC1

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride

Introduction to 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride (CAS No. 333987-80-7) and Its Emerging Applications in Chemical Biology

The compound 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride (CAS No. 333987-80-7) represents a fascinating intersection of medicinal chemistry and pharmacological innovation. As a derivative of morpholine and benzoyl groups, this molecule has garnered significant attention in recent years due to its structural complexity and potential therapeutic applications. The presence of a piperidinylmethyl side chain introduces unique pharmacophoric features that enhance its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In the realm of chemical biology, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving drug efficacy. The benzoyl moiety in this compound not only contributes to its solubility and stability but also serves as a key pharmacophore for binding to biological receptors. Recent studies have highlighted the importance of morpholine derivatives in modulating enzyme activity and receptor interactions, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. The hydrochloride salt form of this compound enhances its bioavailability, making it an attractive candidate for preclinical and clinical studies.

One of the most compelling aspects of 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride is its potential role as an allosteric modulator. Allosteric modulation involves the binding of a drug molecule to a site distinct from the active site of a target protein, leading to conformational changes that alter enzyme or receptor function. This mechanism has been extensively studied in the development of drugs targeting G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The structural features of this compound, including the piperidinylmethyl group and the morpholine ring, are well-suited for interacting with GPCR allosteric sites, potentially leading to novel therapeutic strategies.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their potential biological activity. Virtual screening techniques, combined with molecular dynamics simulations, have been employed to predict the binding affinity and mode of interaction between 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride and various biological targets. These computational approaches have identified several promising lead compounds that exhibit high selectivity and potency against disease-relevant targets. For instance, studies have shown that this compound exhibits significant inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

The synthesis of 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions, Buchwald-Hartwig amination, and ring-closing metathesis have been employed to construct the core scaffold efficiently. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability. These advancements not only enhance the scalability of production but also align with global efforts to promote environmentally responsible chemical synthesis.

In vitro studies have demonstrated that 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride exhibits notable pharmacological properties. For example, it has shown potent inhibitory effects on enzymes such as COX-2 (cyclooxygenase-2), which is implicated in inflammation and pain management. Furthermore, preliminary data suggest that this compound may interact with serotonin receptors (5-HT receptors), potentially making it useful in treating conditions such as depression and anxiety disorders. These findings underscore the multifaceted therapeutic potential of this molecule.

The development of novel drug candidates often involves rigorous testing to evaluate their safety profile before moving into clinical trials. Preclinical studies using cell-based assays and animal models have provided valuable insights into the toxicity and efficacy of 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride. These studies have revealed that while the compound exhibits promising biological activity, it also demonstrates acceptable levels of toxicity at therapeutic doses. This balance between efficacy and safety is critical for advancing a drug candidate into human trials.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook, leading to more efficient identification of lead compounds like 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride. Machine learning algorithms can predict molecular properties such as solubility, bioavailability, and metabolic stability, allowing researchers to prioritize compounds that are most likely to succeed in clinical trials.

Future directions for research on 4-{4-[(Piperidin-4-yl)methyl]benzoyl}morpholine hydrochloride include exploring its mechanism of action in greater detail and identifying new therapeutic applications. Additionally, structure-based drug design techniques can be employed to optimize its binding affinity and selectivity against target proteins. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms will be essential for translating these laboratory findings into tangible therapeutic benefits for patients worldwide.